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Compound of Interest

Compound Name: 2-(Dibromomethyl)quinoline
CAS No.: 53867-81-5
Cat. No.: B189525
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

While a specific Safety Data Sheet (SDS) for 2-(Dibromomethyl)quinoline was not located,
this guide has been meticulously compiled by extrapolating data from the SDS of the closely
related compounds, quinoline and 2-(Tribromomethyl)quinoline. The structural similarities
suggest analogous hazard profiles and handling requirements.

Hazard Identification and Risk Assessment

Understanding the potential hazards of 2-(Dibromomethyl)quinoline is paramount before any
handling. Based on data from related quinoline compounds, it is prudent to assume that 2-
(Dibromomethyl)quinoline poses significant health risks.

Assumed Hazard Statements:
» Acute Toxicity: Toxic if swallowed and harmful in contact with skin.[1]

o Skin Corrosion/Irritation: Causes skin irritation.[1][2]
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Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2]

Mutagenicity and Carcinogenicity: Suspected of causing genetic defects and may cause
cancer.[1]

Respiratory Irritation: May cause respiratory irritation.[2]

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[1][3]

Given these potential hazards, a thorough risk assessment should be conducted before
commencing any work. This involves evaluating the quantity of the substance to be handled,
the duration of exposure, and the specific procedures to be performed.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure. The following table outlines
the recommended PPE for handling 2-(Dibromomethyl)quinoline.
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Safe Handling and Operational Workflow

Adherence to a strict operational workflow is critical for safety. The following diagram and

procedural steps outline the recommended process for handling 2-(Dibromomethyl)quinoline.
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Caption: Safe handling workflow for 2-(Dibromomethyl)quinoline.

Step-by-Step Handling Protocol:

e Preparation:

[e]

Thoroughly review this safety guide and any available SDS for related compounds.[1][2][3]

[4]16]

[e]

Ensure all necessary PPE is available and in good condition.[5]

o

Verify that the chemical fume hood is functioning correctly.[4]

[¢]

Locate the nearest safety shower, eyewash station, and spill kit.[4]

e Handling:

[e]

Conduct all manipulations of 2-(Dibromomethyl)quinoline, including weighing and
transfers, inside a certified chemical fume hood.[4]

[e]

Use the smallest quantity of the substance necessary for the experiment.

o

Avoid creating dust or aerosols.

[¢]

Keep containers tightly closed when not in use.[2]
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e Post-Handling:

o Thoroughly decontaminate all surfaces and equipment that have come into contact with
the compound.

o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]
o Remove and properly dispose of contaminated PPE.

Emergency Procedures

In the event of an exposure or spill, immediate action is crucial.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and shoes. Seek medical attention if irritation persists.[2][4]

« Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2][4]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4][6]

e Spills:

o For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,
sand) and place it in a sealed container for disposal.

o For large spills, evacuate the area and contact your institution's Environmental Health and
Safety (EH&S) department.

Disposal Plan

Proper disposal of 2-(Dibromomethyl)quinoline and its contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.
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» Waste Segregation: All waste contaminated with 2-(Dibromomethyl)quinoline, including
unused product, reaction byproducts, contaminated solvents, and disposable PPE, must be
collected in a designated, sealed, and clearly labeled hazardous waste container.

» Disposal Method: The material should be disposed of by a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing.[2] Do not dispose of it with
municipal waste or pour it down the drain.[3]

o Container Disposal: Contaminated containers should be triple-rinsed with a suitable solvent,
and the rinsate collected as hazardous waste. The rinsed containers can then be offered for
recycling or reconditioning.[2]

References
o Safety Data Sheet: quinoline - Chemos GmbH&Co.KG. Available from: [Link]
e Quinoline - SAFETY DATA SHEET - Penta chemicals. Available from: [Link]

e Quinoline - Hazardous Substance Fact Sheet. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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